2,5-Dimethylphenyl 3-methylbenzoate
Description
2,5-Dimethylphenyl 3-methylbenzoate is an ester derivative formed by the condensation of 3-methylbenzoic acid and 2,5-dimethylphenol. For instance, structurally analogous carboxamide derivatives, such as N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide, have demonstrated significant biological activity, particularly in inhibiting photosynthetic electron transport (PET) in spinach chloroplasts . The ester linkage in 2,5-dimethylphenyl 3-methylbenzoate may confer distinct physicochemical properties compared to amide analogs, influencing solubility, stability, and reactivity.
Properties
Molecular Formula |
C16H16O2 |
|---|---|
Molecular Weight |
240.3 g/mol |
IUPAC Name |
(2,5-dimethylphenyl) 3-methylbenzoate |
InChI |
InChI=1S/C16H16O2/c1-11-5-4-6-14(9-11)16(17)18-15-10-12(2)7-8-13(15)3/h4-10H,1-3H3 |
InChI Key |
QTXRIULHQKOPTH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)OC(=O)C2=CC(=CC=C2)C |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)OC2=C(C=CC(=C2)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The biological and chemical behavior of 2,5-dimethylphenyl 3-methylbenzoate can be contextualized by comparing it to compounds with analogous substitution patterns or functional groups. Key comparisons include:
A. Substituent Position and Electronic Effects
Evidence from PET-inhibiting carboxamides highlights the critical role of substituent position. For example:
- N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) and N-(3,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) exhibit similar activity despite differing substituent positions (2,5 vs. 3,5).
- N-(2,5-Difluorophenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) shows comparable potency to dimethylphenyl analogs, indicating that electron-withdrawing fluorine substituents can mimic the steric effects of methyl groups in certain contexts .
Table 1: Comparison of PET-Inhibiting Carboxamides
| Compound | Substituent Position | Substituent Type | IC50 (µM) |
|---|---|---|---|
| N-(2,5-Dimethylphenyl)-carboxamide | 2,5 | Methyl | ~10 |
| N-(3,5-Dimethylphenyl)-carboxamide | 3,5 | Methyl | ~10 |
| N-(2,5-Difluorophenyl)-carboxamide | 2,5 | Fluorine | ~10 |
B. Functional Group Variations: Esters vs. Amides
- N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (): This benzamide derivative features an N,O-bidentate directing group, enabling metal-catalyzed C–H bond functionalization.
- Phenyl 3-(dimethylamino)benzoate (): Substitution with a dimethylamino group at the 3-position enhances electron-donating properties, contrasting with the electron-neutral methyl group in 2,5-dimethylphenyl 3-methylbenzoate. Such differences could influence photostability or intermolecular interactions.
Key Research Findings and Implications
Substituent Position Overrides Electronic Effects in PET Inhibition : For carboxamides, both 2,5- and 3,5-dimethylphenyl substituents yield similar IC50 values, suggesting steric bulk rather than electronic effects dominate activity .
Lipophilicity as a Critical Factor : Methyl and fluorine substituents enhance lipophilicity, improving membrane permeability in chloroplast-targeting compounds. Esters like 2,5-dimethylphenyl 3-methylbenzoate may exhibit reduced lipophilicity compared to amides due to the polar ester group.
Functional Group-Dependent Applications : Amides are preferred for metal coordination (e.g., C–H activation), while esters may serve as hydrolyzable prodrugs or intermediates in synthetic pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
